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Introduction
Propionic acid is a naturally occurring carboxylic acid that is widely utilized in the agricultural

industry as a potent mold and bacterial inhibitor in animal feed.[1][2] Its antimicrobial properties

are crucial for preserving the nutritional quality and extending the shelf life of various feedstuffs,

including stored grains, hay, and silage.[1][3] By preventing the growth of spoilage

microorganisms, propionic acid safeguards animal health and improves feed efficiency,

making it a valuable tool in modern livestock production.[3][4] This document provides detailed

application notes and experimental protocols for the effective use of propionic acid as an

animal feed preservative.

Propionic acid's primary mechanism of action involves the disruption of the cellular processes

of harmful microorganisms.[1] In its undissociated form, it penetrates the cell walls of molds

and bacteria.[5] Once inside the cell, where the pH is higher, the acid dissociates, leading to a

drop in intracellular pH and the accumulation of anions. This disrupts essential metabolic

functions and ultimately inhibits microbial growth.[6][7]
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Data Presentation
The following tables summarize key quantitative data regarding the application and efficacy of

propionic acid in animal feed preservation.

Table 1: Recommended Application Rates of Propionic Acid in Grains

Grain Moisture Content
Propionic Acid Application
Rate (per ton of grain)

Reference

Up to 14% Minimum 2 pounds [5]

16% Minimum 3 pounds [5]

18% Minimum 4 pounds [5]

General Recommendation 0.2% to 0.4% inclusion level [3]

Table 2: Efficacy of Propionic Acid in Silage Preservation

Propionic Acid
Concentration

Improvement
in Aerobic
Stability

Animal
Species

Feed Type Reference

0.1%
Increased by 17-

19 hours
Cattle Corn Silage [8][9]

0.2%
Increased by 38-

57 hours
Cattle Corn Silage [8][9]

0.2%
Improved by >90

hours
Cattle Corn Silage [8][9]

0.3%

Lower pH and

temperature in

orts after 24h

Cattle
Total Mixed

Ration
[8]

Table 3: Maximum Safe Levels of Propionic Acid in Complete Feed
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Animal Species
Maximum Safe
Level in Feed (g/kg)

Maximum Safe
Level in Drinking
Water (g/L)

Reference

Poultry 10 4 [10][11]

Pigs 30 10 [10][12]

Ruminants High tolerance Not specified [10]

Experimental Protocols
Protocol 1: Determination of Mold Inhibition in Animal
Feed Using Propionic Acid
Objective: To evaluate the efficacy of different concentrations of propionic acid in inhibiting

mold growth in a specific animal feed matrix.

Materials:

Animal feed sample

Propionic acid (feed grade)

Distilled water

Sterile containers (e.g., Petri dishes, small beakers)

Incubator

Analytical balance

Microscope and slides

Mold identification keys

Methodology:

Sample Preparation: Homogenize the animal feed sample to ensure uniformity.
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Treatment Groups: Prepare several treatment groups by adding different concentrations of

propionic acid to the feed. A control group with no propionic acid should be included. For

example, prepare concentrations of 0.1%, 0.2%, 0.3%, and 0.5% (w/w) propionic acid.

Application: Evenly spray the calculated amount of propionic acid (diluted in a small

amount of distilled water for even distribution) onto the feed samples and mix thoroughly.

The control group should be sprayed with an equivalent amount of distilled water.

Incubation: Place a known weight of each treated and control feed sample into sterile

containers. Incubate the samples at a temperature and humidity conducive to mold growth

(e.g., 25-28°C and 85-90% relative humidity) for a specified period (e.g., 7-14 days).

Assessment of Mold Growth:

Visual Assessment: At regular intervals, visually inspect the samples for any signs of mold

growth. Record the day of the first visible mold appearance for each sample.

Microscopic Examination: At the end of the incubation period, take small subsamples from

each treatment group, mount them on microscope slides with a suitable stain (e.g.,

lactophenol cotton blue), and examine under a microscope to identify and quantify mold

structures (e.g., mycelia, spores).

Colony Forming Unit (CFU) Count: Perform serial dilutions of the feed samples and plate

on a suitable mold growth medium (e.g., Potato Dextrose Agar). Incubate the plates and

count the number of mold colonies to determine the CFU per gram of feed.

Data Analysis: Compare the extent of mold growth (visual scores, microscopic observations,

and CFU counts) between the control and propionic acid-treated groups to determine the

minimum inhibitory concentration (MIC).

Protocol 2: Analysis of Propionic Acid Concentration in
Animal Feed
Objective: To quantify the concentration of propionic acid in a treated animal feed sample.

Materials:
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Treated animal feed sample

Extraction solvent (e.g., deionized water, methanol/water mixture)

Centrifuge and centrifuge tubes

Syringe filters (0.45 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

and detector (e.g., UV or RI)

Propionic acid standard solution

Volumetric flasks and pipettes

Methodology:

Sample Extraction:

Weigh a representative sample of the ground feed into a centrifuge tube.

Add a known volume of the extraction solvent.

Vortex or shake the mixture for a specified time to ensure efficient extraction of propionic
acid.

Centrifuge the mixture to separate the solid feed particles from the liquid extract.

Sample Preparation for HPLC:

Filter the supernatant through a 0.45 µm syringe filter to remove any remaining particulate

matter.

Dilute the filtered extract with the mobile phase if the expected propionic acid
concentration is high.

HPLC Analysis:
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Prepare a calibration curve using standard solutions of propionic acid of known

concentrations.

Inject the prepared sample extract and the standard solutions into the HPLC system.

Run the analysis under optimized chromatographic conditions (mobile phase, flow rate,

column temperature, and detector wavelength).

Quantification:

Identify the propionic acid peak in the sample chromatogram based on the retention time

of the standard.

Quantify the concentration of propionic acid in the sample by comparing its peak area or

height to the calibration curve.

Calculate the final concentration of propionic acid in the original feed sample, taking into

account the sample weight, extraction volume, and any dilution factors.
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Caption: Mechanism of propionic acid's antifungal action.
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Caption: Workflow for mold inhibition assay.
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Caption: Benefits of propionic acid in feed preservation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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